Cas no 2138056-65-0 (2-(Butan-2-yl)indolizin-6-amine)

• Product Name: 2-(Butan-2-yl)indolizin-6-amine
• CAS No: 2138056-65-0
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5973907
• PubChem ID: 165497737
• Update Time: 2025-05-21

2-(Butan-2-yl)indolizin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)indolizin-6-amine
• 2138056-65-0
• EN300-1154601
• 2-(Butan-2-yl)indolizin-6-amine

• Inchi： 1S/C12H16N2/c1-3-9(2)10-6-12-5-4-11(13)8-14(12)7-10/h4-9H,3,13H2,1-2H3
• InChI Key： LSHLKAXGTJOHCJ-UHFFFAOYSA-N
• SMILES： N12C=C(C=CC1=CC(=C2)C(C)CC)N

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.4Ų

Additional information on 2-(Butan-2-yl)indolizin-6-amine

2-(Butan-2-yl)indolizin-6-amine: A Comprehensive Overview

The compound with CAS No. 2138056-65-0, commonly referred to as 2-(Butan-2-yl)indolizin-6-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indolizine family, which is a heterocyclic aromatic system with two nitrogen atoms. The presence of the butan-2-yl group at the 2-position of the indolizine ring introduces unique steric and electronic properties, making it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of 2-(Butan-2-yl)indolizin-6-amine in drug discovery. Its structure allows for the exploration of diverse biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics, to assess its binding affinity to various protein targets. These studies suggest that the compound may serve as a lead molecule for developing novel therapeutic agents.

The synthesis of CAS No. 2138056-65-based compounds has been optimized through innovative methodologies. For instance, microwave-assisted synthesis has been employed to enhance reaction efficiency and yield. This approach not only reduces reaction time but also minimizes the formation of by-products, making it environmentally friendly and cost-effective.

In terms of applications, 2-(Butan-2-yl)indolizin-derived materials have shown promise in optoelectronic devices. Their unique electronic properties make them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent advancements in materials science have focused on improving the stability and efficiency of these devices by incorporating indolizine derivatives like CAS No. 2138056.

The study of CAS No. 2138056-related compounds has also extended into green chemistry practices. Researchers have explored the use of biodegradable solvents and catalysts in their synthesis, aligning with global efforts to promote sustainable chemical processes. These eco-friendly approaches not only reduce environmental impact but also comply with stringent regulatory standards.

In conclusion, 2-(Butan-2-yl)indolizin-based compounds represent a versatile class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their chemical properties, biological activities, and industrial uses. As technology advances, we can expect even more innovative applications for CAS No. 2138056 in the near future.